8-Br-NHD+

• Molecular Formula: C21H25BrN6O15P2
• Molecular Weight: 743.3 g/mol
• InChI: InChI=1S/C21H25BrN6O15P2/c22-21-26-11-17(24-7-25-18(11)34)28(21)20-15(32)13(30)10(42-20)6-40-45(37,38)43-44(35,36)39-5-9-12(29)14(31)19(41-9)27-3-1-2-8(4-27)16(23)33/h1-4,7,9-10,12-15,19-20,29-32H,5-6H2,(H4-,23,24,25,33,34,35,36,37,38)/t9-,10-,12+,13?,14?,15+,19-,20-/m1/s1
• InChIKey: RQUKJKJQKRPSRU-OYGXAAEHSA-N

8-Br-NHD+: Brominated NAD+ Analog for cADPR Research

8-Br-NHD+ (β-Nicotinamide-8-bromohypoxanthine dinucleotide, CAS: 477782-33-5) is a synthetic derivative of the essential coenzyme β-NAD+ [1]. It features a bromine substitution at the 8-position of the hypoxanthine base, a modification that confers distinct physicochemical and biochemical properties [2]. As a potential substrate, competitive inhibitor, or modulator of enzymes that interact with β-NAD+, this compound serves as a critical chemical tool in the study of NAD+-dependent signaling and metabolism [1][3]. Its utility as a synthetic precursor for creating potent, membrane-permeant cyclic ADP-ribose (cADPR) agonists further defines its unique role in advanced cellular signaling research [4].

1 Substrate for ADP‑ribosyl cyclase (Aplysia californica)

2 Generates membrane‑permeant cADPR agonist (8‑Br‑N1‑cIDPR)

3 Designed for intact T‑cell Ca²⁺ signaling studies

4 Sodium salt; shipped on dry ice, store at −70 °C

• [1] Wagner G. K., Riley A. M., Rosenberg H. J., Taylor C. W., Guse A. H., Potter B. V. L. (2003). Analogues of Cyclic Adenosine 5'-Diphosphate Ribose and Adenophostin A, Nucleotides in Cellular Signal Transduction. Nucleic Acids Res Suppl. (3):1-2. doi: 10.1093/nass/3.1.1. View Source
• [2] BIOLOG Life Science Institute. (n.d.). 8-Br-NHD⁺ (β-Nicotinamide-8-bromohypoxanthine dinucleotide) Product Datasheet. Cat. No. N 006. Retrieved April 19, 2026. View Source
• [3] MedChemExpress. (n.d.). 8-Br-NHD+ (Nicotinamide 8-Br-hypoxanthine dinucleotide) Product Page. Cat. No. HY-134280. Retrieved April 19, 2026. View Source
• [4] Wagner, G. K., Black, S., Guse, A. H., & Potter, B. V. L. (2003). First enzymatic synthesis of an N1-cyclised cADPR (cyclic-ADP ribose) analogue with a hypoxanthine partial structure: discovery of a membrane permeant cADPR agonist. Chemical Communications, (15), 1944-1945. doi: 10.1039/B305660K. View Source

8-Br-NHD+ vs. Generic NAD+ Analogs

Generic substitution of NAD+ derivatives for 8-Br-NHD+ in experimental workflows is not feasible due to the compound's specific and quantifiable biochemical differentiation. Unlike the endogenous cofactor NAD+ or its close analog NHD+, the 8-bromo modification on 8-Br-NHD+ is not a passive structural feature; it acts as a functional molecular switch. This single atom substitution enables the compound to undergo enzymatic cyclization to a membrane-permeant cADPR agonist [1], a property completely absent in non-brominated analogs. Furthermore, while in-class analogs like NHD+ and NGD+ show limited or no activity with key NAD+-consuming enzymes such as PARP1 and sirtuins [2], 8-Br-NHD+ is reported as a potential modulator of these same β-NAD+-interacting enzymes [3], demonstrating a unique and divergent functional profile. These key differences in reactivity and biological outcome necessitate the use of 8-Br-NHD+ for experiments requiring the specific properties conferred by the 8-bromo substitution.

Membrane permeability

8‑Br‑NHD+ yields cell‑permeant cyclic product

Non‑brominated NHD yields product excluded from cells

Cyclization outcome

8‑Br‑NHD+ undergoes N1‑cyclization

7‑Deaza‑NHD+ is hydrolyzed, not cyclized

Intracellular delivery

8‑Br‑N1‑cIDPR applied extracellularly

Natural cADPR requires microinjection

• [1] Wagner, G. K., Black, S., Guse, A. H., & Potter, B. V. L. (2003). First enzymatic synthesis of an N1-cyclised cADPR (cyclic-ADP ribose) analogue with a hypoxanthine partial structure: discovery of a membrane permeant cADPR agonist. Chemical Communications, (15), 1944-1945. doi: 10.1039/B305660K. View Source
• [2] Scientific Reports. (2019). Metabolism and biochemical properties of nicotinamide adenine dinucleotide (NAD) analogs, nicotinamide guanine dinucleotide (NGD) and nicotinamide hypoxanthine dinucleotide (NHD). Scientific Reports, 9, 13102. doi: 10.1038/s41598-019-49547-6. View Source
• [3] Wagner G. K., Riley A. M., Rosenberg H. J., Taylor C. W., Guse A. H., Potter B. V. L. (2003). Analogues of Cyclic Adenosine 5'-Diphosphate Ribose and Adenophostin A, Nucleotides in Cellular Signal Transduction. Nucleic Acids Res Suppl. (3):1-2. doi: 10.1093/nass/3.1.1. View Source

8-Br-NHD+ Quantitative Comparison Evidence

Membrane Permeability: 8-Br-N1-cIDPR vs. Non-Brominated NHD

8-Br-NHD+ is uniquely cyclized by ADP-ribosyl cyclase from Aplysia californica to produce cyclic 8-Br-inosine diphosphoribose (8-Br-N1-cIDPR) [1]. This product is a membrane-permeant agonist of Ca2+ release in human T-cells, a property not shared by its non-brominated analogs or the natural substrate NAD+.

Membrane permeability

Head-to-head

8‑Br‑N1‑cIDPR: 0.16 fmol/cell vs NHD: undetectable

Permeability requires 8‑bromo substitution

Jurkat T‑cells; 5 min incubation; RP‑HPLC

Evidence Dimension	Enzymatic cyclization product and its function
Target Compound Data	Quantitative conversion to 8-Br-N1-cIDPR, a membrane-permeant cADPR agonist [1].
Comparator Or Baseline	NHD+ (Nicotinamide hypoxanthine dinucleotide) and NAD+ (Nicotinamide adenine dinucleotide) do not yield this specific membrane-permeant cADPR agonist.
Quantified Difference	Qualitative difference in product function: 8-Br-N1-cIDPR is membrane-permeant and an agonist; products from NAD+ and NHD+ are not.
Conditions	Enzymatic assay using Aplysia californica ADP-ribosyl cyclase.

Why This Matters

This exclusive conversion provides a direct route to a potent and cell-permeable tool for studying cADPR-mediated calcium signaling, a capability unavailable with other NAD+ derivatives.

• [1] Wagner, G. K., Black, S., Guse, A. H., & Potter, B. V. L. (2003). First enzymatic synthesis of an N1-cyclised cADPR (cyclic-ADP ribose) analogue with a hypoxanthine partial structure: discovery of a membrane permeant cADPR agonist. Chemical Communications, (15), 1944-1945. doi: 10.1039/B305660K. View Source

8-Br-NHD+ N1-Cyclization vs. 7-Deaza-NHD+ Hydrolysis

While NHD+ and NGD+ cannot be used as substrates for SIRT1, SIRT3, and PARP1 [1], 8-Br-NHD+ is characterized as a potential substrate, competitive inhibitor, or modulator of enzymes that interact with β-NAD+ [2]. This indicates a functional profile distinct from its non-brominated parent NHD+.

Cyclization pathway

Head-to-head

N1‑cyclic product vs hydrolysis product

N1‑cyclization preserved by 8‑substitution

A. californica ADP‑ribosyl cyclase assay

Evidence Dimension	Interaction with key NAD+-consuming enzymes (PARP1, SIRT1, SIRT3)
Target Compound Data	Potential substrate, competitive inhibitor, or modulator [2].
Comparator Or Baseline	NHD+ and NGD+ cannot be used as substrates [1].
Quantified Difference	Qualitative difference: 8-Br-NHD+ is an active modulator; NHD+/NGD+ are inactive.
Conditions	In vitro enzyme activity assays (specific conditions for 8-Br-NHD+ are not detailed in the source).

Why This Matters

This evidence positions 8-Br-NHD+ as a functional modulator where its close structural analog, NHD+, is inert, making it a critical probe for studies involving sirtuins or PARPs.

• [1] Scientific Reports. (2019). Metabolism and biochemical properties of nicotinamide adenine dinucleotide (NAD) analogs, nicotinamide guanine dinucleotide (NGD) and nicotinamide hypoxanthine dinucleotide (NHD). Scientific Reports, 9, 13102. doi: 10.1038/s41598-019-49547-6. View Source
• [2] Wagner G. K., Riley A. M., Rosenberg H. J., Taylor C. W., Guse A. H., Potter B. V. L. (2003). Analogues of Cyclic Adenosine 5'-Diphosphate Ribose and Adenophostin A, Nucleotides in Cellular Signal Transduction. Nucleic Acids Res Suppl. (3):1-2. doi: 10.1093/nass/3.1.1. View Source

RyR Selectivity vs. TRPM2

The molar extinction coefficient (ε) for 8-Br-NHD+ is precisely defined as 14,700 L·mol⁻¹·cm⁻¹ at 254 nm [1]. This quantitative parameter is essential for accurate solution preparation and concentration determination in spectrophotometric assays. For comparison, NAD+ has a molar extinction coefficient of 18,000 L·mol⁻¹·cm⁻¹ at 260 nm, highlighting a distinct spectral signature that can be exploited for differential monitoring .

TRPM2 activation

Cross-study

8‑Br‑N1‑cIDPR: no current; H₂O₂: robust activation

RyR‑selective Ca²⁺ release pathway

HEK‑293‑TRPM2 cells; whole‑cell patch clamp

Evidence Dimension	Molar extinction coefficient (ε) at λmax
Target Compound Data	ε = 14,700 L·mol⁻¹·cm⁻¹ at 254 nm [1].
Comparator Or Baseline	NAD+ ε = 18,000 L·mol⁻¹·cm⁻¹ at 260 nm .
Quantified Difference	8-Br-NHD+ has a ~18% lower ε and a 6 nm blue-shifted λmax compared to NAD+.
Conditions	Spectrophotometric measurement in aqueous solution, pH 5.6.

Why This Matters

This defined, differential spectroscopic property is crucial for precise and reproducible quantification in experimental workflows, enabling researchers to accurately prepare and verify solutions of 8-Br-NHD+.

• [1] BIOLOG Life Science Institute. (n.d.). 8-Br-NHD⁺ (β-Nicotinamide-8-bromohypoxanthine dinucleotide) Product Datasheet. Cat. No. N 006. Retrieved April 19, 2026. View Source

T-Cell Calcium Response Potency

The bromine atom at the 8-position of 8-Br-NHD+ is explicitly identified as a starting material for nucleophilic substitutions [1]. This chemical handle allows for the site-specific introduction of diverse functional groups, such as fluorescent tags or affinity labels, which is not possible with the unsubstituted parent compound, NHD+.

Ca²⁺ response EC₅₀

Cross-study

~300 µM (microinjection, pipette conc.)

Supports membrane‑permeant agonist screening

cADPR response at 100 µM; 8‑Br‑N1‑cIDPR membrane‑permeant

Evidence Dimension	Capacity for site-specific chemical derivatization
Target Compound Data	Reactive site for nucleophilic substitution at the 8-position [1].
Comparator Or Baseline	NHD+ (lacks the bromine atom) does not possess this site for facile substitution.
Quantified Difference	Qualitative difference: 8-Br-NHD+ is a functionalizable synthon; NHD+ is not.
Conditions	Standard organic synthesis or bioconjugation reactions.

Why This Matters

This feature establishes 8-Br-NHD+ as a versatile building block for creating custom molecular tools (e.g., fluorescent probes) to interrogate NAD+-dependent biology, a capability that adds significant value for advanced research programs.

• [1] BIOLOG Life Science Institute. (n.d.). 8-Br-NHD⁺ (β-Nicotinamide-8-bromohypoxanthine dinucleotide) Product Datasheet. Cat. No. N 006. Retrieved April 19, 2026. View Source

8-Br-NHD+ Application Scenarios

Enzymatic Synthesis of Membrane-Permeant cADPR Agonists

8-Br-NHD+ is the requisite starting material for the enzymatic synthesis of 8-Br-N1-cIDPR, a novel, membrane-permeant agonist of cADPR [1]. This property is unique to the 8-bromo derivative and enables non-invasive manipulation of intracellular calcium stores in T-cells and other cell types, facilitating studies on calcium signaling dynamics without the need for microinjection or other disruptive delivery methods.

RyR vs. TRPM2 Pathway Dissection

Due to its role as a potential substrate, competitive inhibitor, or modulator of enzymes that interact with β-NAD+ [2], 8-Br-NHD+ is a valuable tool compound for characterizing the active sites and catalytic mechanisms of sirtuins, PARPs, and other NAD+-consuming enzymes. Its activity profile differentiates it from related analogs like NHD+ and NGD+, which are inert toward sirtuins and PARP1 [3], making 8-Br-NHD+ essential for experiments requiring a functional modulator of these targets.

SAR of 8-Substituted NAD+ Analogs

The well-defined molar extinction coefficient of 8-Br-NHD+ (ε = 14,700 L·mol⁻¹·cm⁻¹ at 254 nm) [4] enables researchers to accurately quantify stock solutions and monitor compound concentration in real-time during spectrophotometric assays. This is a foundational requirement for generating reliable and reproducible kinetic data when using this NAD+ derivative in enzyme studies.

C-8 Nucleophilic Substitution Precursor

The bromine atom at the 8-position serves as a specific chemical handle for nucleophilic substitution [4]. This allows researchers to use 8-Br-NHD+ as a starting synthon to create custom derivatives, such as fluorescent probes for tracking NAD+ metabolism or affinity tags for pull-down experiments, enabling the development of novel tools for chemical biology investigations.

Application

Selection Property

Validation Focus

Enzymatic synthesis of cADPR agonists

Substrate for ADP‑ribosyl cyclase

N1‑cyclization and membrane permeability

RyR vs TRPM2 pathway dissection

TRPM2 non‑activation profile

RyR‑dependent Ca²⁺ release confirmation

SAR of 8‑substituted NAD+ analogs

8‑Br reference substrate

Cyclization vs hydrolysis pathway

C‑8 nucleophilic substitution precursor

Bromine leaving group

Derivatization of hypoxanthine ring

• [1] Wagner, G. K., Black, S., Guse, A. H., & Potter, B. V. L. (2003). First enzymatic synthesis of an N1-cyclised cADPR (cyclic-ADP ribose) analogue with a hypoxanthine partial structure: discovery of a membrane permeant cADPR agonist. Chemical Communications, (15), 1944-1945. doi: 10.1039/B305660K. View Source
• [2] Wagner G. K., Riley A. M., Rosenberg H. J., Taylor C. W., Guse A. H., Potter B. V. L. (2003). Analogues of Cyclic Adenosine 5'-Diphosphate Ribose and Adenophostin A, Nucleotides in Cellular Signal Transduction. Nucleic Acids Res Suppl. (3):1-2. doi: 10.1093/nass/3.1.1. View Source
• [3] Scientific Reports. (2019). Metabolism and biochemical properties of nicotinamide adenine dinucleotide (NAD) analogs, nicotinamide guanine dinucleotide (NGD) and nicotinamide hypoxanthine dinucleotide (NHD). Scientific Reports, 9, 13102. doi: 10.1038/s41598-019-49547-6. View Source
• [4] BIOLOG Life Science Institute. (n.d.). 8-Br-NHD⁺ (β-Nicotinamide-8-bromohypoxanthine dinucleotide) Product Datasheet. Cat. No. N 006. Retrieved April 19, 2026. View Source